3-[Ethoxy(dimethyl)silyl]propane-1-thiol

• CAS RN: 141137-15-7
• Molecular Formula: C7H18OSSi
• Molecular Weight: 178.37 g/mol
• IUPAC Name: 3-[ethoxy(dimethyl)silyl]propane-1-thiol
• InChI: InChI=1S/C7H18OSSi/c1-4-8-10(2,3)7-5-6-9/h9H,4-7H2,1-3H3
• InChI Key: FMRSVUHIKQTOFR-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](C)(C)CCCS

Description

3-[Ethoxy(dimethyl)silyl]propane-1-thiol is a useful research compound. Its molecular formula is C7H18OSSi and its molecular weight is 178.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Added, at ambient temperature, to a solution of S-(ethanoyl)mercaptopropylethoxydimethylsilane C (65.4 g, 0.297 mol) in absolute ethanol (230 ml) is solid sodium ethylate (2.02 g, 0.030 mol) under argon. The reaction medium is brought to reflux for 2.5 hours. After returning to ambient temperature, the precipitate of NaCl is filtered and washed with heptane (350 ml). After evaporating the solvents under reduced pressure at 45° C., the oil obtained is purified by vacuum distillation (60° C./10 mbar). The 3-mercaptopropylethoxydimethylsilane D with CAS number [141137-15-7] (34.7 g, 0.195 mol) is obtained with a yield of 66%.